Cas no 1805116-71-5 (Methyl 5-cyano-4-methoxynicotinate)

• Product Name: Methyl 5-cyano-4-methoxynicotinate
• CAS No: 1805116-71-5
• MF: C₉H₈N₂O₃
• MW: 192.1714220047
• CID: 4904396
• Update Time: 2025-08-05

Methyl 5-cyano-4-methoxynicotinate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-cyano-4-methoxynicotinate

• Inchi： 1S/C9H8N2O3/c1-13-8-6(3-10)4-11-5-7(8)9(12)14-2/h4-5H,1-2H3
• InChI Key： NJZVUNSEOYEIES-UHFFFAOYSA-N
• SMILES： O(C)C1C(C#N)=CN=CC=1C(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 258
• XLogP3: 0.4
• Topological Polar Surface Area: 72.2

Additional information on Methyl 5-cyano-4-methoxynicotinate

Methyl 5-cyano-4-methoxynicotinate (CAS No. 1805116-71-5): An Overview of Its Synthesis, Properties, and Potential Applications

Methyl 5-cyano-4-methoxynicotinate (CAS No. 1805116-71-5) is a compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and pharmaceutical research. This compound belongs to the class of nicotinates, which are derivatives of nicotinic acid (vitamin B3). The presence of a cyano group and a methoxy substituent on the pyridine ring imparts distinctive properties to this molecule, making it a subject of interest for both academic and industrial researchers.

The synthesis of methyl 5-cyano-4-methoxynicotinate typically involves several well-defined steps. One common approach is the reaction of 4-methoxypyridine-3-carbonitrile with methanol in the presence of an acid catalyst, such as sulfuric acid or p-toluenesulfonic acid. This reaction leads to the formation of the desired ester through a nucleophilic substitution mechanism. The process is highly efficient and can be carried out under mild conditions, making it suitable for large-scale production.

In terms of physical and chemical properties, methyl 5-cyano-4-methoxynicotinate is a white crystalline solid with a melting point ranging from 95 to 97°C. It is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO), but has limited solubility in water. The compound exhibits strong UV absorption at around 260 nm, which can be useful for analytical purposes. Additionally, its stability under various conditions has been extensively studied, and it has been found to be stable under normal laboratory conditions.

The biological activity of methyl 5-cyano-4-methoxynicotinate has been a focal point of recent research. Studies have shown that this compound possesses potent anti-inflammatory properties, which are attributed to its ability to inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that methyl 5-cyano-4-methoxynicotinate could be a promising candidate for the development of new anti-inflammatory drugs.

Furthermore, preliminary studies have indicated that methyl 5-cyano-4-methoxynicotinate may have potential antitumor effects. In vitro experiments have demonstrated that it can induce apoptosis in various cancer cell lines, including breast cancer and colon cancer cells. The mechanism behind this activity is thought to involve the modulation of key signaling pathways such as the PI3K/AKT and MAPK pathways. These results highlight the potential of methyl 5-cyano-4-methoxynicotinate as a lead compound for further drug development in oncology.

In addition to its biological activities, methyl 5-cyano-4-methoxynicotinate has also been explored for its use as an intermediate in the synthesis of other bioactive compounds. For instance, it can serve as a building block for the preparation of more complex molecules with enhanced pharmacological properties. This versatility makes it an attractive target for synthetic chemists working on the development of novel therapeutic agents.

The environmental impact of methyl 5-cyano-4-methoxynicotinate has also been considered in recent studies. While it is not classified as a hazardous substance under current regulations, efforts are being made to ensure its safe handling and disposal to minimize any potential environmental risks. Research is ongoing to develop more sustainable synthetic methods that reduce waste and energy consumption during the production process.

In conclusion, methyl 5-cyano-4-methoxynicotinate (CAS No. 1805116-71-5) is a multifaceted compound with significant potential in various areas of research and application. Its unique chemical structure, coupled with its promising biological activities and synthetic versatility, positions it as an important molecule for further investigation and development. As research continues to advance, it is likely that new applications and insights into the properties of this compound will emerge, contributing to advancements in medicinal chemistry and pharmaceutical science.